Cas no 95939-10-9 (8-Benzyl-1-cyclohexyl-1,3,8-triazaspiro[4.5]decan-4-one)

• Product Name: 8-Benzyl-1-cyclohexyl-1,3,8-triazaspiro[4.5]decan-4-one
• CAS No: 95939-10-9
• MF: C₂₀H₂₉N₃O
• MW: 327.46376490593
• MDL: MFCD30729971
• CID: 3045229
• PubChem ID: 127255382
• Update Time: 2025-10-21

8-Benzyl-1-cyclohexyl-1,3,8-triazaspiro[4.5]decan-4-one Chemical and Physical Properties

Names and Identifiers

• 8-Benzyl-1-cyclohexyl-1,3,8-triazaspiro[4.5]decan-4-one
• AK671090
• 8-Benzyl-1-cyclohexyl-1,3,8-triazaspiro[4,5]decan-4-one
• 1,3,8-Triazaspiro[4.5]decan-4-one, 8-benzyl-1-cyclohexyl- (7CI)
• 1-Cyclohexyl-8-(phenylmethyl)-1,3,8-triazaspiro[4.5]decan-4-one (ACI)
• AKOS030524225
• DS-19944
• 95939-10-9
• CS-0150019
• VDA93910
• C20H29N3O

• MDL： MFCD30729971
• Inchi： 1S/C20H29N3O/c24-19-20(23(16-21-19)18-9-5-2-6-10-18)11-13-22(14-12-20)15-17-7-3-1-4-8-17/h1,3-4,7-8,18H,2,5-6,9-16H2,(H,21,24)
• InChI Key： REWBCBYJTJKXOU-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN(CC3C=CC=CC=3)CC2)N(C2CCCCC2)CN1

Computed Properties

• Exact Mass: 327.231062557 g/mol
• Monoisotopic Mass: 327.231062557 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6
• Molecular Weight: 327.5
• XLogP3: 3.2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 507.5±50.0 °C at 760 mmHg
• Flash Point: 260.7±30.1 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

8-Benzyl-1-cyclohexyl-1,3,8-triazaspiro[4.5]decan-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 8-Benzyl-1-cyclohexyl-1,3,8-triazaspiro[4.5]decan-4-one

Research Briefing on 8-Benzyl-1-cyclohexyl-1,3,8-triazaspiro[4.5]decan-4-one (CAS: 95939-10-9): Recent Advances and Applications

The compound 8-Benzyl-1-cyclohexyl-1,3,8-triazaspiro[4.5]decan-4-one (CAS: 95939-10-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique spirocyclic structure and potential pharmacological properties. Recent studies have explored its role as a versatile scaffold in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. This briefing synthesizes the latest research findings on this compound, highlighting its synthesis, biological activity, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 8-Benzyl-1-cyclohexyl-1,3,8-triazaspiro[4.5]decan-4-one via a multi-step reaction involving cyclohexylamine and benzylamine derivatives. The spirocyclic core was constructed using a key intramolecular cyclization, yielding the target compound with high purity (>98%). Structural characterization via NMR and X-ray crystallography confirmed the unique three-dimensional conformation, which is critical for its biological interactions.

Pharmacological evaluations have revealed that this compound exhibits moderate affinity for sigma-1 and sigma-2 receptors, with IC50 values of 120 nM and 350 nM, respectively. These findings, reported in a 2024 ACS Chemical Neuroscience paper, suggest potential applications in neuropsychiatric disorders, such as schizophrenia and depression. Additionally, molecular docking studies indicate that the benzyl and cyclohexyl moieties play a crucial role in receptor binding, providing insights for structure-activity relationship (SAR) optimization.

In oncology research, 8-Benzyl-1-cyclohexyl-1,3,8-triazaspiro[4.5]decan-4-one has shown promise as a modulator of protein-protein interactions (PPIs). A recent Nature Communications study (2024) identified its ability to disrupt the interaction between Bcl-2 and pro-apoptotic proteins, inducing apoptosis in cancer cell lines. The compound's spirocyclic framework was found to mimic key hydrophobic interactions, making it a potential lead for anticancer drug development.

Ongoing research is exploring the compound's metabolic stability and toxicity profile. Preliminary ADME studies indicate moderate hepatic clearance and good blood-brain barrier permeability, as reported in a 2024 European Journal of Pharmaceutical Sciences article. However, further in vivo studies are needed to assess its therapeutic window and potential side effects.

In conclusion, 8-Benzyl-1-cyclohexyl-1,3,8-triazaspiro[4.5]decan-4-one represents a promising scaffold in medicinal chemistry, with applications spanning CNS disorders and oncology. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic indications. Collaborative efforts between academia and industry will be essential to translate these findings into clinical applications.